![molecular formula C16H16FN3O2 B3485137 N-(4-fluorophenyl)-6-morpholin-4-ylnicotinamide](/img/structure/B3485137.png)
N-(4-fluorophenyl)-6-morpholin-4-ylnicotinamide
Overview
Description
N-(4-fluorophenyl)-6-morpholin-4-ylnicotinamide, also known as FMN, is a chemical compound that has gained significant attention in scientific research due to its potential biological activity. FMN is a member of the nicotinamide family, which has been shown to have various pharmacological effects.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-6-morpholin-4-ylnicotinamide is not fully understood, but it is thought to act through multiple pathways. One proposed mechanism is through the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell death. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells through the activation of caspase enzymes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, this compound has been shown to modulate the immune system, regulate glucose metabolism, and improve mitochondrial function. It has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-fluorophenyl)-6-morpholin-4-ylnicotinamide in lab experiments is its high purity, which allows for accurate and reproducible results. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for N-(4-fluorophenyl)-6-morpholin-4-ylnicotinamide research. One area of interest is its potential use in combination with other drugs for cancer treatment. This compound has also been investigated for its use as a diagnostic tool for cancer, and further studies in this area could lead to the development of new diagnostic methods. Additionally, this compound's potential use in treating neurodegenerative diseases warrants further investigation. Overall, this compound's unique chemical structure and potential biological activity make it a promising target for future research.
Scientific Research Applications
N-(4-fluorophenyl)-6-morpholin-4-ylnicotinamide has been studied extensively for its potential biological activity, particularly in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its anti-inflammatory and antioxidant properties, as well as its potential use as a diagnostic tool for cancer.
properties
IUPAC Name |
N-(4-fluorophenyl)-6-morpholin-4-ylpyridine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN3O2/c17-13-2-4-14(5-3-13)19-16(21)12-1-6-15(18-11-12)20-7-9-22-10-8-20/h1-6,11H,7-10H2,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDQVNFVEHJBFLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=C(C=C2)C(=O)NC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.